Cytidine Diphosphate
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Researchers face rate-limiting phosphorylation steps and byproduct inhibition when using CMP or CTP in enzymatic cascades. Cytidine Diphosphate (CDP) resolves these bottlenecks by providing the exact diphosphate form required for citicoline synthesis and ribonucleotide reductase (RNR) assays.
- Enables one-step citicoline synthesis from CDP and choline, bypassing CMP kinase and ATP regeneration, avoiding acetyl phosphate (>18.5 mM) and CTP (>30 mM) inhibition.
- Obligate substrate for human RNR; CMP and CTP are inactive, ensuring valid in vitro screening of RNR-targeted chemotherapeutics without kinetic artifacts.
- Ready-to-use high-purity biochemical, eliminating multi-enzyme cascades and reducing process development time.
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Cytidine Diphosphate (CDP) is a high-value pyrimidine nucleoside diphosphate that serves as a critical intermediate in both nucleic acid metabolism and phospholipid biosynthesis [1]. In industrial and advanced laboratory settings, CDP is primarily procured as a direct precursor for the biocatalytic synthesis of citicoline (CDP-choline) and as an obligate substrate for highly specific enzymatic transformations, including ribonucleotide reductase (RNR) and polynucleotide phosphorylase (PNPase) [2]. By providing the exact phosphorylation state required by these enzymes, high-purity CDP eliminates the need for complex, multi-enzyme ATP-regeneration cascades, making it a highly process-relevant material for cell-free synthesis and targeted biochemical assays.
Research Fit
Substituting CDP with its monophosphate (CMP) or triphosphate (CTP) analogs introduces severe process inefficiencies and enzymatic incompatibilities. In biocatalytic cascades, starting with CMP requires the addition of CMP kinase and an ATP regeneration system (such as acetate kinase/acetyl phosphate), which generates inhibitory byproducts; for instance, acetyl phosphate concentrations above 18.5 mM or CTP accumulation above 30 mM actively inhibit the CDP-choline synthesis pathway [1]. Furthermore, in DNA precursor synthesis, human ribonucleotide reductase strictly requires the diphosphate form (CDP) to produce dCDP; CMP and CTP are completely inactive as substrates, and CTP can act as an allosteric regulator that disrupts assay kinetics [2]. Thus, procuring the exact CDP form is essential to bypass rate-limiting phosphorylation steps and prevent byproduct-induced feedback inhibition.
Substitution Risk
RNR Substrate Requirement
In assays measuring human ribonucleotide reductase (RNR) activity, CDP is the strictly required substrate for the generation of deoxycytidine diphosphate (dCDP). Kinetic profiling of purified human Molt-4F RNR demonstrates an apparent Km of 7 ± 0.3 µM for CDP [1]. In contrast, neither CMP nor CTP can be reduced by RNR, meaning substitution with these analogs yields zero target activity. Using CDP directly allows researchers to isolate RNR kinetics without the confounding variables introduced by auxiliary kinases or phosphatases.
| Evidence Dimension | Enzymatic reduction to dCDP (Substrate Km) |
| Target Compound Data | CDP: Km = 7 ± 0.3 µM |
| Comparator Or Baseline | CMP and CTP: Inactive as substrates |
| Quantified Difference | Absolute requirement for the diphosphate form; 100% loss of activity with mono- or tri-phosphate analogs. |
| Conditions | Purified human Molt-4F ribonucleotide reductase assay |
Procuring CDP is mandatory for RNR activity assays and inhibitor screening, as other cytidine phosphates cannot be processed by the enzyme.
Byproduct Inhibition in Citicoline Synthesis
The industrial biocatalytic synthesis of CDP-choline (citicoline) is highly sensitive to intermediate accumulation. When starting from CMP, the necessary ATP regeneration system (using acetyl phosphate) and CMP kinase generate byproducts that severely bottleneck the reaction. Studies show that acetyl phosphate concentrations exceeding 18.5 mM and CTP concentrations exceeding 30 mM inhibit the multi-enzyme cascade [1]. Procuring CDP as the starting material bypasses the CMP kinase step, eliminating the need for aggressive ATP regeneration and preventing CTP-induced feedback inhibition, thereby streamlining the path to high-titer (e.g., >120 mM) CDP-choline production.
| Evidence Dimension | Pathway inhibition thresholds in multi-enzyme synthesis |
| Target Compound Data | Direct CDP utilization: Avoids CTP and acetyl phosphate buildup |
| Comparator Or Baseline | CMP-based synthesis: Inhibited by >18.5 mM acetyl phosphate and >30 mM CTP |
| Quantified Difference | Eliminates 2 upstream enzymatic steps and associated byproduct toxicity. |
| Conditions | Cell-free biocatalytic production of CDP-choline |
Using CDP directly in cell-free synthesis simplifies the reaction mixture, reduces enzyme costs, and prevents premature reaction stalling due to byproduct toxicity.
Template-Independent RNA Synthesis via PNPase
For the template-independent synthesis of poly(C) RNA sequences, polynucleotide phosphorylase (PNPase) strictly utilizes nucleoside diphosphates. Unlike standard RNA polymerases that require CTP and a DNA template, PNPase polymerizes CDP directly into single-stranded RNA while releasing inorganic phosphate [1]. CTP cannot be used by PNPase, and CMP is inactive for polymerization. Consequently, CDP is the essential raw material for manufacturing poly(C) tails or poly(I:C) precursors via the PNPase route.
| Evidence Dimension | Substrate viability for template-independent RNA synthesis |
| Target Compound Data | CDP: Active substrate for PNPase |
| Comparator Or Baseline | CTP / CMP: Inactive for PNPase |
| Quantified Difference | Strict requirement for the diphosphate form; CTP requires a different enzyme class (RNA polymerase) and a DNA template. |
| Conditions | In vitro RNA polymerization using Polynucleotide Phosphorylase |
Buyers manufacturing synthetic RNA polymers without DNA templates must procure CDP, as standard CTP reagents will not function with PNPase.
Cell-Free Citicoline Synthesis
CDP is the optimal direct precursor for the enzymatic synthesis of CDP-choline (citicoline). By utilizing CDP rather than CMP, manufacturers can bypass the need for CMP kinase and complex ATP regeneration systems, thereby avoiding reaction-stalling byproduct inhibition (such as CTP and acetyl phosphate accumulation) and maximizing final product titer [1].
RNR Kinetics and Inhibitor Screening
Because RNR strictly requires the diphosphate form of cytidine to produce dCDP, high-purity CDP is essential for in vitro assays measuring RNR activity. It is the required substrate for screening RNR-targeted chemotherapeutics (e.g., hydroxyurea, gemcitabine) without the kinetic interference of auxiliary phosphorylating enzymes [2].
Template-Independent Poly(C) RNA Synthesis
CDP is the required substrate for polynucleotide phosphorylase (PNPase) in the production of polycytidylic acid (poly(C)). This application is critical for generating the poly(C) component of poly(I:C) immunomodulators and for enzymatic RNA tailing, where CTP cannot be used due to the lack of a DNA template [3].
Application Fit Matrix
References
- [1] Liu, et al. 'Efficient multi-enzyme-catalyzed CDP-choline production driven by an ATP donor module.' Applied Microbiology and Biotechnology, 2016.
- [2] Chang, et al. 'Substrate specificity of human ribonucleotide reductase from Molt-4F cells.' Cancer Research, 1983.
- [3] US Patent 10858385B2. 'Methods and compositions for nucleoside triphosphate and ribonucleic acid production.' 2020.
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Wikipedia
Cathepsin L promotes angiogenesis by regulating the CDP/Cux/VEGF-D pathway in human gastric cancer
Tao Pan, Zhijian Jin, Zhenjia Yu, Xiongyan Wu, Xinyu Chang, Zhiyuan Fan, Fangyuan Li, Xiaofeng Wang, Zhen Li, Quan Zhou, Jianfang Li, Bingya Liu, Liping SuPMID: 32388635 DOI: 10.1007/s10120-020-01080-6
Abstract
Increasing evidence indicates that angiogenesis plays an important role in tumor progression. The function of cathepsin L (CTSL), an endosomal proteolytic enzyme, in promoting tumor metastasis is well recognized. The mechanisms by which CTSL has promoted the angiogenesis of gastric cancer (GC), however, remains unclear.The nuclear expression levels of CTSL were assessed in GC samples. The effects of CTSL on GC angiogenesis were determined by endothelial tube formation analysis, HUVEC migration assay, and chick embryo chorioallantoic membrane (CAM) assay. The involvement of the CDP/Cux/VEGF-D pathway was analyzed by angiogenesis antibody array, Western blot, co-immunoprecipitation (Co-IP) and dual-luciferase reporter assay.
In this study, we found that the nuclear CTSL expression level in GC was significantly higher than that in adjacent nontumor gastric tissues and was a potential important clinical prognostic factor. Loss- and gain-of-function assays indicated that CTSL promotes the tubular formation and migration of HUVEC cells in vitro. The CAM assay also showed that CTSL promotes angiogenesis of GC in vivo. Mechanistic analysis demonstrated that CTSL can proteolytically process CDP/Cux and produce the physiologically relevant p110 isoform, which stably binds to VEGF-D and promotes the transcription of VEGF-D, thus contributing to the angiogenesis of GC.
The findings of the present study suggested that CTSL plays a constructive role in the regulation of angiogenesis in human GC and could be a potential therapeutic target for GC.
PE homeostasis rebalanced through mitochondria-ER lipid exchange prevents retinal degeneration in Drosophila
Haifang Zhao, Tao WangPMID: 33064773 DOI: 10.1371/journal.pgen.1009070
Abstract
The major glycerophospholipid phosphatidylethanolamine (PE) in the nervous system is essential for neural development and function. There are two major PE synthesis pathways, the CDP-ethanolamine pathway in the endoplasmic reticulum (ER) and the phosphatidylserine decarboxylase (PSD) pathway in mitochondria. However, the role played by mitochondrial PE synthesis in maintaining cellular PE homeostasis is unknown. Here, we show that Drosophila pect (phosphoethanolamine cytidylyltransferase) mutants lacking the CDP-ethanolamine pathway, exhibited alterations in phospholipid composition, defective phototransduction, and retinal degeneration. Induction of the PSD pathway fully restored levels and composition of cellular PE, thus rescued the retinal degeneration and defective visual responses in pect mutants. Disrupting lipid exchange between mitochondria and ER blocked the ability of PSD to rescue pect mutant phenotypes. These findings provide direct evidence that the synthesis of PE in mitochondria contributes to cellular PE homeostasis, and suggest the induction of mitochondrial PE synthesis as a promising therapeutic approach for disorders associated with PE deficiency.Probing specific ligand-protein interactions by native-denatured exchange mass spectrometry
Qiuling Zheng, Yang Tian, Xujun Ruan, Hao Chen, Xunxun Wu, Xiaowei Xu, Guangji Wang, Haiping Hao, Hui YePMID: 30253837 DOI: 10.1016/j.aca.2018.07.072
Abstract
Probing ligand-target protein interactions provides essential information for deep understanding of biochemical machinery and design of drug screening assays. Native electrospray ionization-mass spectrometry (ESI-MS) is promising for direct analysis of ligand-protein complexes. However, it lacks the ability to distinguish between specific and non-specific ligand-protein interactions, and to further recognize the specifically bound proteins as drug target candidates, which remains as a major challenge in the field of drug developments by far. Herein we report a native-denatured exchange (NDX) mass spectrometry (MS) acquisition approach using a liquid sample-desorption electrospray ionization (LS-DESI) setup, and demonstrate its capability in enabling a change from native detection of noncovalent ligand-protein complexes to denatured analysis using three model ligand-protein complexes including myoglobin, CDP-ribonuclease and N,N',N″-triacetylchitotriose (NAG3)-lysozyme. Notably, we found the NDX-MS approach can readily discriminate specific ligand-protein interactions from nonspecific ones, as revealed by their distinct dynamic profiles of Kas a function of the DESI spraying flow rate. Consequently, this NDX-MS approach holds promise for future applications to discovering specific protein targets for ligands of interest, and to screening compounds with high specificity to drug targets and thus eliminates off-target effects.
PCYT2 mutations disrupting etherlipid biosynthesis: phenotypes converging on the CDP-ethanolamine pathway
Jonathan De Winter, Danique Beijer, Willem De Ridder, Matthis Synofzik, Stephan L Zuchner, PREPARE consortium, Philip Van Damme, Werner Spileers, Jonathan BaetsPMID: 33230519 DOI: 10.1093/brain/awaa389
Abstract
Development of 99mTc-SDP-choline SPECT radiopharmaceutical for imaging of cerebrovascular diseases
Rashid Rasheed, Syed Ali Raza Naqvi, Rida Siraj, Nosheen Aslam, Muhammad Waqas Nasir, Ali Abbas, Muhammad Yaseen, Abdul Qaddus, Samina RoohiPMID: 32122854 DOI:
Abstract
Cerebrovascular diseases are known as serious public health problem worldwide, which can be addressed more precisely through molecular imaging of non-functional brain cells. CDP-choline is an active cerebrovascular chemotherapeutic agent that can be used for diagnosis of cerebrovascular diseases post radiolabeling with γ-emitter radioisotopes. In this study we developedTc labeled CDP-choline for imaging of cerebrovascular diseases particularly alzheimer, stroke, and parkinson's diseases. The radiosynthesis reaction resulted 97.47±2.34% radiochemical with promising stability, that is, >95% up to 6 h in blood serum. The biodistribution study in healthy mice revealed non-accumulated uptake of radiochemical in key body organs; in brain it was 8.59±1.11% ID/g at 1h post-injection which washed-out leaving behind 0.87±0.61% ID/g at 24 h post-injection. The over-all data revealed the
Tc-CDP-choline could be a good candidate for further imaging investigations in diseased animal model.
Genetic diseases of the Kennedy pathways for membrane synthesis
Mahtab Tavasoli, Sarah Lahire, Taryn Reid, Maren Brodovsky, Christopher R McMasterPMID: 33454021 DOI: 10.1074/jbc.REV120.013529
Abstract
The two branches of the Kennedy pathways (CDP-choline and CDP-ethanolamine) are the predominant pathways responsible for the synthesis of the most abundant phospholipids, phosphatidylcholine and phosphatidylethanolamine, respectively, in mammalian membranes. Recently, hereditary diseases associated with single gene mutations in the Kennedy pathways have been identified. Interestingly, genetic diseases within the same pathway vary greatly, ranging from muscular dystrophy to spastic paraplegia to a childhood blinding disorder to bone deformations. Indeed, different point mutations in the same gene (PCYT1; CCTα) result in at least three distinct diseases. In this review, we will summarize and review the genetic diseases associated with mutations in genes of the Kennedy pathway for phospholipid synthesis. These single-gene disorders provide insight, indeed direct genotype-phenotype relationships, into the biological functions of specific enzymes of the Kennedy pathway. We discuss potential mechanisms of how mutations within the same pathway can cause disparate disease.Structural characterization of human O-phosphoethanolamine phospho-lyase
Chiara Vettraino, Alessio Peracchi, Stefano Donini, Emilio ParisiniPMID: 32254049 DOI: 10.1107/S2053230X20002988
Abstract
Human O-phosphoethanolamine phospho-lyase (hEtnppl; EC 4.2.3.2) is a pyridoxal 5'-phosphate-dependent enzyme that catalyzes the degradation of O-phosphoethanolamine (PEA) into acetaldehyde, phosphate and ammonia. Physiologically, the enzyme is involved in phospholipid metabolism, as PEA is the precursor of phosphatidylethanolamine in the CDP-ethanolamine (Kennedy) pathway. Here, the crystal structure of hEtnppl in complex with pyridoxamine 5'-phosphate was determined at 2.05 Å resolution by molecular replacement using the structure of A1RDF1 from Arthrobacter aurescens TC1 (PDB entry 5g4i) as the search model. Structural analysis reveals that the two proteins share the same general fold and a similar arrangement of active-site residues. These results provide novel and useful information for the complete characterization of the human enzyme.The crystal structures of Thermus thermophilus CMP kinase complexed with a phosphoryl group acceptor and donor
Ryosuke Mega, Noriko Nakagawa, Seiki Kuramitsu, Ryoji MasuiPMID: 32469932 DOI: 10.1371/journal.pone.0233689
Abstract
Nucleoside monophosphate kinases play crucial roles in biosynthesis and regeneration of nucleotides. These are bi-substrate enzymes that catalyze reversible transfers of a phosphoryl group between ATP and nucleoside monophosphate. These enzymes are comprised of the CORE domain, the NMP-binding domain, and the LID domain. Large conformational rearrangement of the three domains occurs during the catalytic cycle. Although many structures of CMP kinase have been determined, only limited structural information has been available on the conformational changes along the reaction pathway. We determined five crystal structures of CMP kinase of Thermus thermophilus HB8 in ligand-free form and the CMP "open", CMP "closed", ADP-CDP-Gd3+-, and CDP-bound forms at resolutions of 1.7, 2.2, 1.5, 1.6, and 1.7 Å, respectively. The ligand-free form was in an open conformation, whereas the structures of the CMP "closed", ADP-CDP-Gd3+-, and CDP-bound forms were in a closed conformation, in which the shift of the NMP-binding domain and LID domain caused closure of the substrate-binding cleft. Interestingly, the CMP "open" form was in an open conformation even with CMP bound, implying intrinsic conformational fluctuation. The structure of the ADP-CDP complex is the first structure of CMP kinase with a phosphoryl group donor and an acceptor. Upon simultaneous binding of ADP and CDP, the side chains of several residues in the LID domain moved toward the nucleotides without global open-closed conformational changes compared to those in the CMP "closed" and CDP complexes. These global and local conformational changes may be crucial for the substrate recognition and catalysis. The terminal phosphate groups of ADP and CDP had similar geometry to those of two ADP in AMP kinase, suggesting common catalytic mechanisms to other nucleoside monophosphate kinases. Our findings are expected to contribute to detailed understanding of the reaction mechanism of CMP kinase.Phospholipid remodeling is critical for stem cell pluripotency by facilitating mesenchymal-to-epithelial transition
Yi Wu, Keshi Chen, Guangsuo Xing, Linpeng Li, Bochao Ma, Zhijuan Hu, Lifan Duan, Xingguo LiuPMID: 31807705 DOI: 10.1126/sciadv.aax7525
Abstract
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